Cas no 15206-70-9 (Isobutyl 2-hydroxy-5-iodobenzoate)
15206-70-9 structure
Product Name:Isobutyl 2-hydroxy-5-iodobenzoate
CAS No:15206-70-9
MF:C11H13IO3
MW:320.123595952988
CID:1030736
PubChem ID:19423370
Update Time:2025-04-20
Isobutyl 2-hydroxy-5-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Isobutyl 2-hydroxy-5-iodobenzoate
- LogP
- 2-methylpropyl 2-hydroxy-5-iodobenzoate
- A809255
- Isobutyl2-hydroxy-5-iodobenzoate
- QOIIQYGCRPHBQJ-UHFFFAOYSA-N
- isobutyl 2-hydroxy-5-iodo-benzoate
- AKOS015841689
- 15206-70-9
- SCHEMBL8068191
- DTXSID60598695
- DB-063927
-
- Inchi: 1S/C11H13IO3/c1-7(2)6-15-11(14)9-5-8(12)3-4-10(9)13/h3-5,7,13H,6H2,1-2H3
- InChI Key: QOIIQYGCRPHBQJ-UHFFFAOYSA-N
- SMILES: IC1C=CC(=C(C=1)C(=O)OCC(C)C)O
Computed Properties
- Exact Mass: 319.99049
- Monoisotopic Mass: 319.99094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Isobutyl 2-hydroxy-5-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096462-1g |
Isobutyl 2-hydroxy-5-iodobenzoate |
15206-70-9 | 95% | 1g |
400.00 USD | 2021-06-17 | |
| Chemenu | CM156431-5g |
isobutyl 2-hydroxy-5-iodobenzoate |
15206-70-9 | 95% | 5g |
$626 | 2022-12-31 | |
| Ambeed | A277535-1g |
Isobutyl 2-hydroxy-5-iodobenzoate |
15206-70-9 | 95+% | 1g |
$185.0 | 2024-08-03 | |
| Crysdot LLC | CD12139096-5g |
Isobutyl 2-hydroxy-5-iodobenzoate |
15206-70-9 | 95+% | 5g |
$662 | 2024-07-23 |
Isobutyl 2-hydroxy-5-iodobenzoate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
15206-70-9 (Isobutyl 2-hydroxy-5-iodobenzoate) Related Products
- 87-19-4(Isobutyl salicylate)
- 15125-84-5(Ethyl 2-hydroxy-5-iodobenzoate)
- 15125-93-6(Hexyl 2-hydroxy-5-iodobenzoate)
- 18179-39-0(Methyl 2-hydroxy-4-iodobenzoate)
- 4068-75-1(Methyl 5-iodosalicylate)
- 1131587-17-1(Ethyl 2-ethoxy-5-iodobenzoate)
- 15125-91-4(Pentyl 2-hydroxy-5-iodobenzoate)
- 15125-86-7(Propyl 2-hydroxy-5-iodobenzoate)
- 15125-85-6(Allyl 2-hydroxy-5-iodobenzoate)
- 15125-87-8(Isopropyl 2-hydroxy-5-iodobenzoate)
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